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Compound of Interest

2-(4-Bromo-2-
Compound Name: o
methylphenoxy)acetic acid

CAS No.: 6956-82-7

Cat. No.: B1266749

Get Quote
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Physicochemical Properties, Synthesis, and Analytical Characterization

Executive Summary & Structural Identity

2-(4-Bromo-2-methylphenoxy)acetic acid (Systematic Name) is a halogenated
phenoxyacetic acid derivative. Structurally, it consists of a 4-bromo-2-methylphenol core ether-
linked to an acetic acid moiety.

This compound serves as a critical intermediate in the synthesis of agrochemicals (specifically
auxin-mimic herbicides) and pharmaceutical scaffolds (particularly PPAR agonists). Its
molecular weight is not a single static number but a distribution defined by the isotopic
abundance of Bromine, a critical factor for analytical detection.

Compound Identity Card
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Property Value

Molecular Formula

Average Molecular Weight 245.07 g/mol

243.9735 g/mol (based on
Monoisotopic Mass

)

Exact Mass (
245.9715 g/mol

)

Physical State Crystalline Solid (typically off-white)
Predicted pKa ~3.1 (Carboxylic acid moiety)

LogP (Predicted) ~2.8 (Moderate lipophilicity)

Theoretical vs. Experimental Mass Analysis

For researchers using Mass Spectrometry (LC-MS/GC-MS), relying on the Average Molecular
Weight (245.07 g/mol ) is a common source of error. Due to the presence of Bromine, the mass
spectrum does not show a single parent peak corresponding to the average weight.

The Bromine Isotope Effect

Bromine exists naturally as two stable isotopes in nearly a 1:1 ratio:
e (50.69%)

e (49.31%)

Consequently, the molecular ion (

in negative mode or

in positive mode) will appear as a distinct doublet separated by 2 mass units.

e Peak A (
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): ~244 m/z (Negative mode: 243 m/z)

e Peak B (
): ~246 m/z (Negative mode: 245 m/z)

Analytical Directive: When setting Single lon Monitoring (SIM) parameters, do not target 245.
Target 243.97 and 245.97 with a 1:1 intensity ratio. This doublet is the primary confirmation of
the bromine substitution pattern.

Isotopic Distribution Logic

Natural Bromine Isotopes

79-Br (50.7%) 81-Br (49.3%)
m/z ~244 m/z ~246
(Base Peak) (M+2 Peak)

Mass Spectrum Output
(1:1 Doublet)

e

Click to download full resolution via product page

Figure 1: Isotopic distribution logic for Bromine-containing compounds, resulting in the
characteristic 1:1 doublet in Mass Spectrometry.

Synthetic Protocol: Williamson Ether Synthesis

The most robust route to 2-(4-Bromo-2-methylphenoxy)acetic acid is the Williamson Ether
Synthesis. This protocol relies on the nucleophilic substitution of chloroacetic acid by the

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1266749/docs?utm_src=pdf-body-img#technical-analysis-2-4-bromo-2-methylphenoxy-acetic-acid
https://www.benchchem.com/product/b1266749/docs?utm_src=pdf-body#technical-analysis-2-4-bromo-2-methylphenoxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

phenoxide ion derived from 4-bromo-2-methylphenol.
Reagents & Stoichiometry

e Substrate: 4-Bromo-2-methylphenol (1.0 eq)

» Alkylating Agent: Chloroacetic acid (1.2 eq)

e Base: Sodium Hydroxide (NaOH) (2.5 eq) — Excess required to deprotonate both the phenol
and the carboxylic acid of the reagent.

e Solvent: Water (or Water/Ethanol reflux).

Step-by-Step Methodology

Phase 1: Deprotonation
 Dissolve 4-bromo-2-methylphenol in water containing 1.0 eq of NaOH.

o Stir for 15 minutes at room temperature. The solution should turn clear as the phenoxide
forms.

Phase 2: Coupling (The Critical Step) 3. Prepare a solution of Chloroacetic acid (1.2 eq)
neutralized with sodium carbonate or dilute NaOH. 4. Add the chloroacetate solution dropwise
to the phenoxide mixture. 5. Reflux: Heat the mixture to reflux (

) for 3—4 hours.
e Process Control: Monitor via TLC (Solvent: Hexane/Ethyl Acetate 7:3). The starting phenol
spot (

) should disappear.

Phase 3: Isolation & Purification 6. Cool the reaction mixture to room temperature. 7.
Acidification: Slowly add 6M HCI until pH < 2.

o Observation: The product will precipitate as a white/off-white solid.

« Filtration: Vacuum filter the precipitate. Wash with cold water to remove excess salts and
unreacted chloroacetic acid.
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+ Recrystallization: Recrystallize from Ethanol/Water (1:1) to obtain analytical grade material.

4-Bromo-2-methylphenol
>
NaOH (aq)

Acidification (HCI)
Precipitation

2-(4-Bromo-2-methylphenoxy)
acetic acid

Deprotonation
(Formation of Phenoxide)
T Reflux 4h
(SN2 Substitution)
Chloroacetic Acid

Click to download full resolution via product page
Figure 2: Synthetic workflow for the Williamson Ether Synthesis of the target compound.

Analytical Validation Protocols

To validate the synthesis and molecular weight, the following analytical signatures must be
confirmed.

A. Proton NMR ( -NMR)

Solvent: DMSO-d6 or
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Chemical Shift (
Multiplicity Integration Assignment

)

Methyl group (
2.25 ppm Singlet 3H
) on aromatic ring.

Methylene (

4.65 ppm Singlet 2H ). Distinctive shift due

to ether oxygen.

Aromatic protons.

Pattern depends on
6.70 — 7.40 ppm Multiplet 3H coupling constants (

).

Carboxylic Acid (

). Often disappears

12.50 ppm Broad Singlet 1H )
with

shake.

B. HPLC Quality Control

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um).

» Mobile Phase: Acetonitrile : Water (0.1% Formic Acid). Gradient 10% to 90% ACN over 15
mins.

e Detection: UV @ 280 nm (Phenolic absorption).

¢ Retention Time: Expect elution later than unsubstituted phenoxyacetic acid due to the
lipophilic Bromo and Methyl groups.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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» To cite this document: BenchChem. [Technical Analysis: 2-(4-Bromo-2-methylphenoxy)acetic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266749/docs#technical-analysis-2-4-bromo-2-
methylphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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